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Compound of Interest

Compound Name: Propanediol

Cat. No.: B1597323 Get Quote

Essential Safety and Handling Guide for
Propanediol
This guide provides immediate, essential safety protocols, operational plans, and disposal

procedures for handling propanediol in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and build trust in

laboratory safety practices.

Propanediol, while generally considered to have low toxicity, requires careful handling to

minimize exposure and ensure a safe laboratory environment. Adherence to the following

procedures is crucial.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling propanediol:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[1] If

there is a splash hazard, a face shield should be worn in addition to goggles.[2][3][4]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are recommended

to prevent skin contact. Gloves should be inspected before use and disposed of properly

after handling the chemical.[1]
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Body Protection: A fully-buttoned laboratory coat should be worn. For larger quantities or

when there is a risk of significant splashing, a chemical-resistant apron is also

recommended.

Quantitative Data Summary
Property 1,2-Propanediol 1,3-Propanediol

CAS Number 57-55-6 504-63-2

Molecular Formula C₃H₈O₂ C₃H₈O₂

Molecular Weight 76.09 g/mol 76.09 g/mol

Boiling Point Not specified in results 214°C (417°F)[5][6]

Flash Point Not specified in results 129°C (264°F)[5][7]

Autoignition Temp. >400°C[8] 400°C (752°F)[9]

Vapor Pressure 20 Pa @ 25°C[8] 0.1067 hPa @ 20°C[5]

Relative Density 1.03 @ 20°C[8] 1.053[5]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling

propanediol in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of propanediol.
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Operational Plan
Handling:

Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

of vapors.[9][10]

Avoid direct contact with skin and eyes.[9][1]

After handling, wash hands and any exposed skin thoroughly with soap and water.[10]

Ensure that an eyewash station and safety shower are readily accessible.[11]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9]

Keep containers tightly closed to prevent absorption of moisture, as propanediol is
hygroscopic.[1][10][12]

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

anhydrides.[9][1][11]

Storage containers should be made of galvanized iron, aluminum, or stainless steel.[10]

Disposal Plan
Waste Collection:

Collect all propanediol waste in a clearly labeled, sealed, and appropriate container.[13]

Segregate halogenated organic waste from non-halogenated waste streams.[13]

Disposal Procedure:

All waste must be disposed of in accordance with federal, state, and local environmental

regulations.[9][11][14]

Do not pour propanediol down the drain.[1][6]
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For spills, absorb the material with an inert substance like vermiculite or sand, collect it in a

sealed container, and dispose of it as hazardous waste.[9][13]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous-waste disposal contractor to arrange for pickup and proper disposal.[7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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